Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate
Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0814367
InChI:
InChI=1S/C17H22ClN3O2/c1-5-23-17(22)13-10-20-15-11(2)14(18)7-6-12(15)16(13)19-8-9-21(3)4/h6-7,10H,5,8-9H2,1-4H3,(H,19,20)
SMILES:
CCOC(=O)C1=CN=C2C(=C(C=CC2=C1NCCN(C)C)Cl)C
Molecular Formula:
C17H22ClN3O2
Molecular Weight:
335.8 g/mol
Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate
CAS No.:
Cat. No.: VC0814367
Molecular Formula: C17H22ClN3O2
Molecular Weight: 335.8 g/mol
* For research use only. Not for human or veterinary use.
![Ethyl 7-chloro-4-{[2-(dimethylamino)ethyl]amino}-8-methylquinoline-3-carboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H22ClN3O2 |
|---|---|
| Molecular Weight | 335.8 g/mol |
| IUPAC Name | ethyl 7-chloro-4-[2-(dimethylamino)ethylamino]-8-methylquinoline-3-carboxylate |
| Standard InChI | InChI=1S/C17H22ClN3O2/c1-5-23-17(22)13-10-20-15-11(2)14(18)7-6-12(15)16(13)19-8-9-21(3)4/h6-7,10H,5,8-9H2,1-4H3,(H,19,20) |
| Standard InChI Key | WQJVLNFMTVPVBF-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CN=C2C(=C(C=CC2=C1NCCN(C)C)Cl)C |
| Canonical SMILES | CCOC(=O)C1=CN=C2C(=C(C=CC2=C1NCCN(C)C)Cl)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator